Cas no 352438-80-3 (Isoproturon-d3)

Isoproturon-d3 structure
Product Name:Isoproturon-d3
CAS No:352438-80-3
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:302988
PubChem ID:45039612
Isoproturon-d3 Properties
Names and Identifiers
-
- Urea,N-methyl-N-(methyl-d3)-N'-[4-(1-methylethyl)phenyl]- (9CI)
- Isoproturon-d3
- Isoproturon-d3 (N-methyl-d3)
- Alon-d3
- Arelon R-d3
- Graminon-d3
- Harpun-d3
- Izoturon-d3
- Protugan-d3
- Tolkan-d3
- 352438-80-3
- 1-methyl-3-(4-propan-2-ylphenyl)-1-(trideuteriomethyl)urea
- AKOS030241971
- N-Methyl-N-(~2~H_3_)methyl-N'-[4-(propan-2-yl)phenyl]urea
- N,N-(Dimethyl-d3)-N'-[4-(1-methylethyl)phenyl]urea
- CS-0626037
- 3-(?H?)methyl-3-methyl-1-[4-(propan-2-yl)phenyl]urea
- F91069
- DTXSID80662044
- HY-B1859S1
- N,N-(Dimethyl-d3)-N'-(4-isopropylphenyl)urea
-
- InChIKey: PUIYMUZLKQOUOZ-HPRDVNIFSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3
- SMILES: CC(C1C=CC(NC(N(C([2H])([2H])[2H])C)=O)=CC=1)C
Computed Properties
- Exact Mass: 209.16100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 209.160743440g/mol
- Heavy Atom Count: 15
- Complexity: 206
- Isotope Atom Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.97650
- PSA: 32.34000
- Melting Point: 1580C
Isoproturon-d3 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AF57123-10mg |
ISOPROTURON-D3 |
352438-80-3 | 10mg |
$1753.00 | 2024-04-20 | ||
TRC | I874502-1mg |
Isoproturon-d3 |
352438-80-3 | 1mg |
$ 222.00 | 2023-09-07 |
Isoproturon-d3 Related Literature
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R. K. Kalaiezhily,V. Asvini,G. Saravanan,K. Ravichandran Dalton Trans., 2019,48, 12228-12238
-
Fu V. Song,Bin Yang,Devis Di Tommaso,Robert S. Donnan,Rickey Y. Yada,David H. Farrar Mater. Adv., 2022,3, 4982-4990
-
U. Jayakrishnan,Deepmoni Deka Environ. Sci.: Water Res. Technol., 2019,5, 334-345
-
Rashi Halder,Kangkan Halder,Priyanka Sharma,Gaurav Garg,Shantanu Sengupta Mol. BioSyst., 2010,6, 2439-2447
-
7. Microwave scattering parameters of ferro–nanocarbon composites for tracking range countermeasures†Ashwini P. Alegaonkar,Himangshu B. Baskey,Prashant S. Alegaonkar Mater. Adv., 2022,3, 1660-1672
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8. Contents
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Amirmostafa Amirjani,Parand Shokrani,Sepideh Abbasi Sharif,Hossein Moheb,Hossein Ahmadi,Zahra Sadreddini Ahmadiani,Maryam Sharifi Paroushi J. Mater. Chem. B, 2023,11, 3537-3566
-
Olga B. Minayeva,Jeffrey A. Hopwood J. Anal. At. Spectrom., 2003,18, 856-863
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